Cas no 68236-25-9 (2-Chloro-5,6,7-trimethoxy-3-quinolinecarbaldehyde)

• Product Name: 2-Chloro-5,6,7-trimethoxy-3-quinolinecarbaldehyde
• CAS No: 68236-25-9
• MF: C₁₃H₁₂ClNO₄
• MW: 281.691682815552
• MDL: MFCD02224032
• CID: 393481
• PubChem ID: 818622
• Update Time: 2025-07-23

2-Chloro-5,6,7-trimethoxy-3-quinolinecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxaldehyde, 2-chloro-5,6,7-trimethoxy-
• 2-CHLORO-5,6,7-TRIMETHOXY-QUINOLINE-3-CARBALDEHYDE
• 2-CHLORO-5,6,7-TRIMETHOXYQUINOLINE-3-CARBALDEHYDE
• 2-Chlor-3-formyl-5,6,7-trimethoxy-chinolin
• 2-chloro-5,6,7-trimethoxy-3-quinolinecarbaldehyde
• 2-chloro-5,6,7-trimethoxyquinoline-3-carboxaldehyde
• Oprea1_445957
• Oprea1_519224
• SCHEMBL9243890
• AKOS000617644
• SB69640
• DTXSID40355965
• CS-0322647
• SR-01000310651-1
• 2-Chloro-5,6,7-trimethoxy-3-quinolinecarbaldehyde, AldrichCPR
• BS-36420
• MFCD02224032
• 68236-25-9
• AG-690/15443858
• SR-01000310651
• 2-Chloro-5,6,7-trimethoxy-3-quinolinecarbaldehyde

• MDL： MFCD02224032
• Inchi： 1S/C13H12ClNO4/c1-17-10-5-9-8(11(18-2)12(10)19-3)4-7(6-16)13(14)15-9/h4-6H,1-3H3
• InChI Key： BJNANKCDLJBKRZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C2C(=C(C(=CC2=N1)OC)OC)OC

Computed Properties

• Exact Mass: 281.04500
• Monoisotopic Mass: 281.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.65000
• LogP: 2.72650

2-Chloro-5,6,7-trimethoxy-3-quinolinecarbaldehyde Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-Chloro-5,6,7-trimethoxy-3-quinolinecarbaldehyde

Introduction to 2-Chloro-5,6,7-trimethoxy-3-quinolinecarbaldehyde (CAS No. 68236-25-9)

2-Chloro-5,6,7-trimethoxy-3-quinolinecarbaldehyde, identified by its Chemical Abstracts Service (CAS) number 68236-25-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of nitrogen-containing aromatic organic compounds known for their broad spectrum of biological activities. The structural features of 2-Chloro-5,6,7-trimethoxy-3-quinolinecarbaldehyde, particularly the presence of chloro and methoxy substituents, as well as the aldehyde functional group, contribute to its unique chemical properties and potential applications in drug discovery.

The aldehyde group in the molecule makes it a valuable intermediate in organic synthesis, enabling further functionalization through various chemical reactions such as condensation, oxidation, and reduction. This reactivity has made it a popular building block in the synthesis of more complex molecules, including potential therapeutic agents. The chloro substituents at the 2-position and the trimethoxy group at the 5, 6, and 7 positions introduce electronic and steric effects that can influence the compound's interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how structural modifications in quinoline derivatives affect their biological activity. Studies have shown that compounds with similar scaffolds to 2-Chloro-5,6,7-trimethoxy-3-quinolinecarbaldehyde exhibit promising properties as antimicrobial, anti-inflammatory, and anticancer agents. The trimethoxy group configuration appears to play a crucial role in modulating the compound's binding affinity to specific enzymes and receptors.

In particular, research has highlighted the potential of quinoline derivatives in addressing antibiotic resistance. The structural framework of 2-Chloro-5,6,7-trimethoxy-3-quinolinecarbaldehyde allows for interactions with bacterial enzymes involved in vital metabolic pathways. By targeting these pathways, such compounds may offer novel strategies to combat resistant bacterial strains. Preliminary studies have demonstrated inhibitory effects on enzymes like DNA gyrase and topoisomerase II, which are critical for bacterial replication.

The synthesis of 2-Chloro-5,6,7-trimethoxy-3-quinolinecarbaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as chlorination and methylation. Advances in green chemistry have also led to the development of more sustainable synthetic methodologies that minimize waste and hazardous byproducts.

From a medicinal chemistry perspective, the versatility of 2-Chloro-5,6,7-trimethoxy-3-quinolinecarbaldehyde as a scaffold for drug design is remarkable. Its ability to undergo further derivatization allows researchers to fine-tune its pharmacological properties. For instance, replacing or modifying the chloro or methoxy groups can alter its solubility, bioavailability, and target specificity. Such modifications are essential for developing drug candidates that meet stringent pharmacokinetic and pharmacodynamic requirements.

The role of quinoline derivatives in treating parasitic infections cannot be overstated. Historically, compounds like chloroquine have been widely used for malaria treatment. While resistance has emerged in some regions due to overuse or improper dosing protocols (trimethoxy) analogs continue to be explored as alternatives or combination therapies (aldehyde) with existing drugs (chloro) may enhance efficacy.

In conclusion,2-Chloro-5,6,7-trimethoxy,3-*quinolinecarbaldehyde* (CAS No. 68236*25*9) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules capable of addressing various health challenges. As research progresses, this compound will likely continue to play a pivotal role in drug discovery efforts aimed at developing novel therapeutic agents.